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Compound of Interest

Compound Name: 4-Chloro-2-nitrophenol

Cat. No.: B165678

Technical Guide: Physicochemical Properties of
4-Chloro-2-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chloro-2-nitrophenol is a halogenated aromatic organic compound with significant
applications as an intermediate in the synthesis of dyes, pharmaceuticals, and pesticides. A
thorough understanding of its physical properties, such as melting point and solubility, is crucial
for its effective use in research and development, particularly in process design, purification,
and formulation development. This technical guide provides a comprehensive overview of the
key physical properties of 4-Chloro-2-nitrophenol, detailed experimental protocols for their
determination, and a visualization of a key synthetic transformation.

Physical Properties of 4-Chloro-2-nitrophenol

The physical characteristics of 4-Chloro-2-nitrophenol are summarized in the table below.
These values represent a critical baseline for handling and manipulating the compound in a
laboratory or industrial setting.
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Property Value Source(s)
Melting Point 83-89°C [1112][3]
85 -87 °C [2]
87-88 °C [4]
84 -91°C [5]
Solubility

in Water Slightly soluble / Insoluble [6]

in Ethanol Soluble [6]

in Acetone Soluble [6]

in Chloroform Soluble [6]

in Dioxane Soluble (0.5 g/5mL) [71[8]

Experimental Protocols

Accurate determination of the physical properties of 4-Chloro-2-nitrophenol is essential for its
characterization and use. The following sections detail standardized experimental
methodologies for measuring its melting point and solubility.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The following
protocol is a general method for determining the melting point of 4-Chloro-2-nitrophenol using

a capillary melting point apparatus.
Materials:

e 4-Chloro-2-nitrophenol, purified sample
e Capillary tubes (sealed at one end)

e Melting point apparatus (e.g., Mel-Temp or similar)
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e Mortar and pestle
e Spatula
Procedure:

Sample Preparation: A small amount of dry 4-Chloro-2-nitrophenol is placed in a mortar
and finely powdered using a pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the powder into the sealed end.
A sample height of 2-3 mm is sufficient.

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus.

Rapid Determination (Optional): A preliminary rapid heating is performed to get an
approximate melting range.

Accurate Determination: A fresh sample is heated at a slow rate (1-2 °C per minute) starting
from a temperature approximately 10-15 °C below the approximate melting point.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire sample becomes a clear liquid (completion of melting)
are recorded. This range is the melting point of the sample. A narrow melting range (e.g.,
0.5-1 °C) is indicative of high purity.

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. The solubility of
4-Chloro-2-nitrophenol can be determined qualitatively and quantitatively.

Qualitative Solubility Protocol:
Materials:

¢ 4-Chloro-2-nitrophenol
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Test tubes and rack

Graduated cylinders or pipettes

Spatula

Vortex mixer (optional)

Solvents: Deionized water, Ethanol, Acetone, Chloroform, Dioxane

Procedure:

Sample Preparation: A small, accurately weighed amount of 4-Chloro-2-nitrophenol (e.g.,
10 mg) is placed into a series of test tubes.

Solvent Addition: A known volume of a solvent (e.g., 1 mL) is added to each test tube.

Mixing: The test tubes are agitated vigorously (e.g., using a vortex mixer) for a set period
(e.g., 1-2 minutes).

Observation: The mixture is visually inspected for the presence of undissolved solid.
o Soluble: No solid particles are visible.

o Slightly Soluble: A small amount of solid has visibly dissolved, but some remains.
o Insoluble: The solid appears to be undissolved.

Incremental Solvent Addition: If the substance is insoluble, the temperature can be raised to
observe any change in solubility. For quantitative assessment, small, measured increments
of the solvent can be added until the solid completely dissolves.

Synthetic Pathway Visualization

4-Chloro-2-nitrophenol is a key intermediate in the synthesis of other valuable chemical

compounds. One such important transformation is its reduction to 2-amino-4-chlorophenol, a

compound used in the manufacturing of dyes and pharmaceuticals.[9] The logical workflow for

this chemical synthesis is depicted below.
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Reactants

Reducing Agent

4-Chloro-2-nitrophenol (e.g., Hz/Catalyst, Hydrazine Hydrate)

Process

Reduction Reaction

Products

2-Amino-4-chlorophenol

Click to download full resolution via product page

Caption: Synthetic pathway of 2-amino-4-chlorophenol from 4-Chloro-2-nitrophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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